2-Amino-4-(4-methoxyphenyl)-6-methyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-4-(4-methoxyphenyl)-6-methyl-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C20H17N3O4S/c1-23-16-6-4-3-5-14(16)18-19(28(23,24)25)17(15(11-21)20(22)27-18)12-7-9-13(26-2)10-8-12/h3-10,17H,22H2,1-2H3
• InChI Key: DPWUMOLEJWCVIE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=C(S1(=O)=O)C(C(=C(O3)N)C#N)C4=CC=C(C=C4)OC
• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4 g/mol

Description

2-Amino-4-(4-methoxyphenyl)-6-methyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide is a useful research compound. Its molecular formula is C20H17N3O4S and its molecular weight is 395.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

One area of research focuses on the synthesis and biological evaluation of derivatives of this compound. Studies have reported the synthesis of new series of compounds involving 2-amino-6-benzyl-4-phenyl-4,6-dihydropyrano[2,3-e][1,2]thiazine-3-carbonitrile 5,5-dioxides, which were evaluated for their selective inhibition activity against monoamine oxidase A and B. These compounds showcased potential as selective inhibitors for monoamine oxidase isozymes, suggesting a role in treating conditions related to these enzymes (Ahmad et al., 2019).

Corrosion Inhibition

Another study explored the corrosion inhibition performance of pyranopyrazole derivatives, including compounds structurally related to the given chemical, for mild steel in HCl solution. The research indicated high inhibition efficiency, which implies potential applications in protecting metals against corrosion (Yadav et al., 2016).

Catalysis and Green Chemistry

The compound and its derivatives have also been synthesized using green chemistry principles. For instance, one study reported the synthesis of 6-amino-4-(4-methoxyphenyl)-5-cyano-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazoles using isonicotinic acid as a dual and biological organocatalyst under solvent-free conditions. This highlights an environmentally friendly approach to synthesizing these complex molecules (Zolfigol et al., 2013).

Multi-component Synthesis

The versatility of this compound is further demonstrated in multi-component synthesis processes. A study detailed the peculiarities of multicomponent synthesis derived from 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide, leading to the creation of new derivatives through a three-component interaction. This research provides insights into the complex reactions and potential to generate novel compounds with significant properties (Lega et al., 2016).